Cas no 2172265-41-5 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-4-methylpentanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-4-methylpentanoic acid
• CAS No: 2172265-41-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6405234
• PubChem ID: 165823946
• Update Time: 2025-10-27

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-4-methylpentanoic acid
• 2172265-41-5
• 3-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)-4-methylpentanoic acid
• EN300-1529423

• Inchi： 1S/C28H34N2O5/c1-17(2)18(14-26(31)32)15-29-27(33)23-12-7-13-25(23)30-28(34)35-16-24-21-10-5-3-8-19(21)20-9-4-6-11-22(20)24/h3-6,8-11,17-18,23-25H,7,12-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GPBKROJLSOWBCQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-4-methylpentanoic acid

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-4-methylpentanoic acid: A Comprehensive Overview

The compound with CAS No. 2172265-41-5, known as 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-4-methylpentanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a pentanoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of Fmoc-based compounds in peptide synthesis and protection strategies. The Fmoc group, a well-known protecting group for amino acids, plays a crucial role in controlling the reactivity of the amine group in this compound. This feature makes it an attractive candidate for use in medicinal chemistry, where precise control over molecular interactions is essential. Researchers have explored the use of this compound in developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The structural complexity of this molecule also lends itself to applications in materials science. The cyclopentane ring introduces rigidity and stability to the structure, while the pentanoic acid group provides acidity and potential for self-assembling properties. These characteristics make it a promising candidate for use in the development of advanced materials, such as stimuli-responsive polymers and nanomaterials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and protection/deprotection strategies. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and scalability of its production. Recent advancements in green chemistry have also led to the development of more environmentally friendly routes for synthesizing this compound.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, apoptosis, and cell proliferation. These findings suggest that it may have potential as a lead compound for drug development. However, further research is required to fully understand its pharmacokinetics, toxicity profile, and efficacy in human subjects.

In conclusion, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-4-methylpentanoic acid is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for researchers across various disciplines.